Cas no 102722-01-0 (Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-3-hydroxy-)

• Product Name: Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-3-hydroxy-
• CAS No: 102722-01-0
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 169726
• PubChem ID: 37505
• Update Time: 2025-04-19

Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-3-hydroxy-
• KWD2078
• 3-[2-(tert-butylamino)-1-hydroxyethyl]phenol
• Kwd 2078
• Benzenemethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-3-hydroxy-, (+-)-
• SCHEMBL6010824
• DTXSID90908021
• Oprea1_819658
• 102722-01-0
• FT-0745388
• Kwd-2078

• Inchi： 1S/C12H19NO2/c1-12(2,3)13-8-11(15)9-5-4-6-10(14)7-9/h4-7,11,13-15H,8H2,1-3H3
• InChI Key： FIEHGOMKUQWWMR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 209.141579g/mol
• Monoisotopic Mass: 209.141579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.28g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.079g/cm3
• Boiling Point: 361.8ºC at 760 mmHg
• Flash Point: 131.6ºC
• Refractive Index: 1.545
• PSA: 52.49000
• LogP: 2.20460